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Introduction
The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) necessitates the

development of novel antitubercular agents.[1] A critical step in the preclinical evaluation of any

new compound is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is

defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of

a microorganism after overnight incubation.[2][3] This document provides a detailed protocol for

determining the MIC of a novel compound, "Antitubercular agent-40," against Mycobacterium

tuberculosis using the widely adopted Resazurin Microtiter Assay (REMA).[1][4] The REMA

method is a colorimetric assay that provides a rapid, low-cost, and reliable assessment of

mycobacterial viability.[5][6] Metabolically active cells reduce the blue, non-fluorescent

resazurin dye to the pink, fluorescent resorufin, allowing for a clear visual determination of

bacterial inhibition.[1]
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This protocol employs the broth microdilution method in a 96-well plate format to test a range of

concentrations of "Antitubercular agent-40".[7][8] A standardized inoculum of M. tuberculosis

is added to wells containing serial dilutions of the test agent in Middlebrook 7H9 broth

supplemented with OADC (Oleic Acid-Albumin-Dextrose-Catalase).[9] Following a 7-day

incubation period, the viability of the mycobacteria is assessed by adding resazurin dye. The

MIC is determined as the lowest concentration of "Antitubercular agent-40" that prevents the

color change of resazurin from blue to pink.[6]

Materials and Reagents
Item Supplier/Catalog No. Notes

Antitubercular agent-40 - Test Compound

M. tuberculosis H37Rv (ATCC

27294)
ATCC Quality control strain[7][10]

Middlebrook 7H9 Broth Base Becton Dickinson, Difco, etc. [11][12]

Middlebrook OADC

Enrichment
Becton Dickinson, etc.

Oleic Acid, Albumin, Dextrose,

Catalase[9]

Glycerol Sigma-Aldrich

Tween 80 Sigma-Aldrich

Resazurin Sodium Salt Sigma-Aldrich

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich Solvent for test compound

Sterile 96-well flat-bottom

plates
Corning, Falcon, etc.

U-shaped wells are also

suitable[7][9]

Sterile Saline + 0.05% Tween

80
- For inoculum preparation

Sterile Water (Distilled,

Deionized)
-

Glass beads (3-5 mm

diameter)
- For homogenizing culture
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Experimental Protocols
Table 1: Media and Reagent Preparation

Solution Preparation Instructions Storage

Complete Middlebrook 7H9

(7H9-OADC)

1. Dissolve 2.35 g of

Middlebrook 7H9 Broth Base

in 450 mL of distilled water.[11]

2. Add 2 mL of glycerol.[12] 3.

Add 0.5 mL of Tween 80

(optional, aids in preventing

clumping). 4. Autoclave at

121°C for 15 minutes.[13] 5.

Cool to 45-50°C in a water

bath.[13] 6. Aseptically add 50

mL of Middlebrook OADC

Enrichment.[9]

2-8°C for up to 4 weeks

"Antitubercular agent-40"

Stock Solution (1 mg/mL)

1. Weigh 10 mg of

"Antitubercular agent-40"

powder. 2. Dissolve in 10 mL

of 100% DMSO. 3. Sterilize by

filtration through a 0.22 µm

syringe filter.

Aliquot and store at -20°C or

-80°C.[6]

Resazurin Solution (0.02%)

1. Dissolve 20 mg of resazurin

sodium salt in 100 mL of sterile

distilled water. 2. Vortex until

fully dissolved. 3. Sterilize by

filtration through a 0.22 µm

syringe filter.

Protect from light and store at

4°C for up to 2 weeks.[6]

All procedures involving live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3)

laboratory.

Culture M. tuberculosis H37Rv in 7H9-OADC broth until it reaches the mid-log phase

(approx. 7-10 days).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.himedialabs.com/media/TD/M198.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/IFU454012.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/372/525/m0178dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/372/525/m0178dat.pdf
https://www.researchgate.net/publication/343378449_Antimicrobial_susceptibility_testing_of_Mycobacterium_tuberculosis_complex_isolates_-_The_EUCAST_broth_microdilution_reference_method_for_MIC_determination
https://pmc.ncbi.nlm.nih.gov/articles/PMC3574496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3574496/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aseptically transfer the culture to a sterile 15 mL conical tube containing 5-10 glass beads.

Vortex for 1-2 minutes to break up clumps. Let the tube stand for 20 minutes to allow larger

clumps and aerosols to settle.[14]

Carefully transfer the supernatant to a new sterile tube.

Adjust the turbidity of the bacterial suspension with sterile saline containing 0.05% Tween 80

to match a 0.5 McFarland standard. This corresponds to approximately 1 x 10⁷ CFU/mL.[7]

[15]

Prepare the final inoculum by diluting this suspension 1:20 in 7H9-OADC broth to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL.[7]

Dispense 100 µL of 7H9-OADC broth into all wells of a 96-well microtiter plate.

Add an additional 100 µL of 7H9-OADC broth to the wells in column 11 (Sterility Control).

In column 1, add 100 µL of the working solution of "Antitubercular agent-40" (e.g., at 64

µg/mL) to the existing 100 µL of broth, resulting in a total volume of 200 µL.

Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well,

and repeating this process across the plate to column 10. Discard 100 µL from column 10.

This will result in drug concentrations ranging from 32 µg/mL to 0.06 µg/mL.

Columns 11 (Sterility Control) and 12 (Growth Control) will not contain any drug.

Add 100 µL of the standardized M. tuberculosis inoculum (prepared in step 4.2) to wells in

columns 1 through 10 and column 12. Do not add inoculum to column 11.

The final volume in all wells (except the sterility control initially) will be 200 µL. The final

bacterial concentration will be approximately 2.5 x 10⁵ CFU/mL.

Seal the plate with an adhesive plate sealer or place it in a zip-lock bag and incubate at 37°C

for 7 days.[16]
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Caption: Experimental workflow for the REMA-based MIC assay.

After 7 days of incubation, add 30 µL of the 0.02% resazurin solution to each well.[6]

Re-seal the plate and incubate for an additional 18-24 hours at 37°C.

Visually inspect the plate. The MIC is the lowest concentration of "Antitubercular agent-40"

that shows no color change (remains blue). Wells with bacterial growth will turn pink.

Data Interpretation and Quality Control
Table 2: Interpretation of REMA Results
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Well Content Expected Color Interpretation

Sterility Control (Column 11) Blue
Confirms media and plate are

sterile.

Growth Control (Column 12) Pink

Confirms inoculum is viable

and media supports growth.

Assay is valid.

Test Wells (Columns 1-10) Blue
Inhibition of mycobacterial

growth.

Test Wells (Columns 1-10) Pink
No inhibition of mycobacterial

growth.

The assay is considered valid only if the sterility control well remains blue and the growth

control well turns pink.

Table 3: Quality Control MIC Ranges for M. tuberculosis H37Rv

Reference Drug Acceptable MIC Range (µg/mL)

Isoniazid 0.03 - 0.12[10]

Rifampicin 0.03 - 0.25[10]

Ethambutol 0.25 - 2.0[10]

Moxifloxacin 0.06 - 0.5[10]

Note: The quality control strain H37Rv should be run in parallel with the test agent to ensure

the validity of the assay system.
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that inhibits growth (remains blue).
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Caption: Logic for determining the MIC value from REMA results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15563959/docs#application-note-and-protocol-
antitubercular-agent-40-minimum-inhibitory-concentration-mic-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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